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Compound of Interest

Compound Name: 1-Ethyl-3-nitrobenzene

Cat. No.: B1616244

An In-depth Technical Guide to 1-Ethyl-3-nitrobenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-ethyl-3-nitrobenzene, tailored for researchers, scientists, and professionals in
drug development. The document details its characteristics, experimental protocols for its
synthesis, and relevant safety information.

Introduction

1-Ethyl-3-nitrobenzene is an aromatic organic compound with the chemical formula CsHaNO»2.
It serves as a key intermediate in various organic syntheses, including the preparation of m-
nitroacetylbenzene.[1] Understanding its physical and chemical properties is crucial for its
effective and safe use in research and manufacturing.

Chemical Structure and Identifiers

* |IUPAC Name: 1-ethyl-3-nitrobenzene|[2]

Synonyms: m-Nitroethylbenzene, 3-Ethylnitrobenzene, Benzene, 1-ethyl-3-nitro-[2][3][4]

CAS Number: 7369-50-8[2][4]

Molecular Formula: CsHoaNO2[2][4]

SMILES: CCC1=CC(=CC=C1)--INVALID-LINK--[O-][2]
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e InChiKey: RXAKLPGKSXJZEF-UHFFFAOY SA-N[2][4]

Physical Properties

The physical properties of 1-ethyl-3-nitrobenzene are summarized in the table below,
providing a consolidated view of its key characteristics.

Property Value Source(s)
Molecular Weight 151.16 g/mol [2]
Appearance Colorless to pale yellow liquid [5]

Melting Point -37.9°C [1][3][6]
Boiling Point 242.5-243.2°Cat 760 mmHg  [3][6]
Density 1.127 - 1.1345 g/cm?3 [31[6]
Refractive Index 1.5359 - 1.544 [1][3][6]
Flash Point 105.3°C [3]

Water Solubility Generally considered insoluble  [5]

Soluble in aromatic
o i hydrocarbons (benzene,
Solubility in Organic Solvents ] [5]
toluene) and polar organic

solvents (ethanol, acetone)

LogP (Octanol/Water Partition

o 2.68-2.9 [3]
Coefficient)

Topological Polar Surface Area

(TPSA) 45.8 A2 [2][3]

Chemical Properties and Reactivity

1-Ethyl-3-nitrobenzene exhibits reactivity typical of nitroaromatic compounds. The nitro group
is deactivating and meta-directing for electrophilic aromatic substitution reactions. The ethyl
group is an ortho, para-director, but the strong deactivating effect of the nitro group dominates.
The compound can undergo reduction of the nitro group to form 3-ethylaniline.
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Spectral Data

o Mass Spectrometry: The NIST Mass Spectrometry Data Center has compiled mass
spectrum data (electron ionization) for 1-ethyl-3-nitrobenzene.[2][4]

 Infrared (IR) Spectroscopy: Vapor phase IR spectra are available.[2]

» Nuclear Magnetic Resonance (NMR): Detailed NMR data can be accessed through
specialized chemical suppliers.[7]

Experimental Protocols
Synthesis of 1-Ethyl-3-nitrobenzene

Two primary methods for the synthesis of 1-ethyl-3-nitrobenzene are detailed below.
This method involves the reduction of the vinyl group of 3-nitrostyrene.

Experimental Procedure:

Dissolve 0.015 g of a suitable catalyst and 2 mmol of 3-nitrostyrene in 10 mL of ethanol in a
reaction vessel.

o Place the reaction mixture under a hydrogen atmosphere.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon complete conversion of the starting material, remove the catalyst by filtration.

o Evaporate the solvent under reduced pressure to obtain the purified 1-ethyl-3-nitrobenzene
product.[1][3]
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Synthesis via Hydrogenation of 3-Nitrostyrene
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Caption: Workflow for the synthesis of 1-ethyl-3-nitrobenzene from 3-nitrostyrene.
This patented method involves a three-step process starting from m-nitroacetophenone.[8]
Step 1: Synthesis of 1-(3-nitrophenyl)ethanol
o Add methanol and m-nitroacetophenone (e.g., 6.6g, 40mmol) to a reaction flask.
e Cool the mixture to 0°C.
e Add sodium borohydride in batches and allow the reaction to proceed at room temperature.

» Concentrate the methanol, perform an extraction, combine the organic phases, and
concentrate to obtain 1-(3-nitrophenyl)ethanol.[8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1616244?utm_src=pdf-body-img
https://www.benchchem.com/product/b1616244?utm_src=pdf-body
https://patents.google.com/patent/CN110498744B/en
https://patents.google.com/patent/CN110498744B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: Synthesis of 1-(1-iodoethyl)-3-nitrobenzene

e Add dichloromethane, 1-(3-nitrophenyl)ethanol, imidazole, triphenylphosphine, and
elemental iodine to a reaction flask.

» Allow the reaction to proceed at room temperature.

o Extract the product, combine the organic phases, and concentrate to obtain the crude 1-(1-
iodoethyl)-3-nitrobenzene.[8]

Step 3: Synthesis of 1-ethyl-3-nitrobenzene

Dissolve the crude 1-(1-iodoethyl)-3-nitrobenzene in a polar solvent.

Add sodium borohydride in batches and react at room temperature.

Perform an extraction, combine the organic phases, and concentrate.

Purify the final product by distillation under reduced pressure to yield pure 1-ethyl-3-
nitrobenzene.[8]
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Synthesis from m-Nitroacetophenone
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Caption: Multi-step synthesis of 1-ethyl-3-nitrobenzene from m-nitroacetophenone.

Safety, Handling, and Storage

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation), H402 (Harmful to aquatic life).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P273
(Avoid release to the environment), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

o Storage: Store at room temperature[1][6][9] or at 2-8°C, desiccated.
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o Personal Protective Equipment: Use of appropriate personal protective equipment, including
gloves and eye protection, is recommended.

This guide provides a foundational understanding of 1-ethyl-3-nitrobenzene for scientific and
industrial applications. For more detailed information, consulting the cited sources is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1616244?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

